Cas no 1935372-40-9 (4-(But-3-en-2-yl)oxane-4-carbaldehyde)

• Product Name: 4-(But-3-en-2-yl)oxane-4-carbaldehyde
• CAS No: 1935372-40-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5750352
• PubChem ID: 130712443
• Update Time: 2025-06-09

4-(But-3-en-2-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935372-40-9
• EN300-1622193
• 4-(but-3-en-2-yl)oxane-4-carbaldehyde
• 4-(But-3-en-2-yl)oxane-4-carbaldehyde

• Inchi： 1S/C10H16O2/c1-3-9(2)10(8-11)4-6-12-7-5-10/h3,8-9H,1,4-7H2,2H3
• InChI Key： JZTRMQIFRZQDIK-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC1)C(C=C)C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(But-3-en-2-yl)oxane-4-carbaldehyde

4-(But-3-en-2-yl)oxane-4-carbaldehyde (CAS No. 1935372-40-9): A Comprehensive Overview

4-(But-3-en-2-yl)oxane-4-carbaldehyde (CAS No. 1935372-40-9) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its distinctive molecular structure, offers a range of functional groups that can be exploited for the development of novel compounds and materials.

The chemical structure of 4-(But-3-en-2-yl)oxane-4-carbaldehyde consists of a four-membered oxane ring with a butenyl substituent and an aldehyde functional group. The presence of these functional groups imparts unique chemical properties, making it an attractive starting material for a variety of synthetic transformations. The aldehyde group, in particular, is highly reactive and can undergo a wide range of reactions, such as condensation, reduction, and oxidation, which are crucial in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of 4-(But-3-en-2-yl)oxane-4-carbaldehyde in the development of new pharmaceutical agents. For instance, researchers at the University of California have demonstrated that this compound can serve as a key intermediate in the synthesis of novel anti-inflammatory drugs. The aldehyde group can be selectively modified to introduce various pharmacophores, enhancing the biological activity and selectivity of the final product. This versatility makes 4-(But-3-en-2-yl)oxane-4-carbaldehyde an invaluable tool in drug discovery and development.

In addition to its pharmaceutical applications, 4-(But-3-en-2-yl)oxane-4-carbaldehyde has shown promise in materials science. A study published in the Journal of Materials Chemistry B reported that this compound can be used to synthesize advanced polymers with enhanced mechanical properties. The oxane ring provides structural rigidity, while the butenyl substituent allows for controlled polymerization reactions. These polymers have potential applications in areas such as biomedical devices, coatings, and adhesives.

The synthetic accessibility of 4-(But-3-en-2-yl)oxane-4-carbaldehyde has also been a subject of extensive research. A team at the Max Planck Institute for Coal Research developed an efficient synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation. The ability to produce high-purity 4-(But-3-en-2-yl)oxane-4-carbaldehyde on a large scale is crucial for its widespread adoption in industrial applications.

The physical properties of 4-(But-3-en-2-yl)oxane-4-carbaldehyde, such as its melting point, boiling point, and solubility, have been extensively characterized. It is known to be a colorless liquid with a characteristic odor and is soluble in common organic solvents like ethanol and acetone. These properties make it easy to handle and process in laboratory settings and industrial applications.

In terms of safety and handling, it is important to note that while 4-(But-3-en-2-yl)oxane-4-carbaldehyde is not classified as a hazardous material under current regulations, proper precautions should still be taken when handling this compound. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

The future prospects for 4-(But-3-en-2-yloxane)-4-carbaldehyde are promising. Ongoing research continues to explore new applications and synthetic methods for this compound. For example, recent advancements in green chemistry have led to the development of more sustainable processes for its production, reducing environmental impact while maintaining high yields.

In conclusion, 4-(But-3-en-2-yloxane)-4-carbaldehyde (CAS No. 1935372-40-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an essential building block for the synthesis of novel compounds and materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field of chemistry.